molecular formula C18H21NO4 B5748940 N-(2,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide CAS No. 423151-85-3

N-(2,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide

Cat. No.: B5748940
CAS No.: 423151-85-3
M. Wt: 315.4 g/mol
InChI Key: YDCGZJXGZTYWHP-UHFFFAOYSA-N
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Description

N-(2,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide is a useful research compound. Its molecular formula is C18H21NO4 and its molecular weight is 315.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 315.14705815 g/mol and the complexity rating of the compound is 376. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

N-(2,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

This compound features a unique structural arrangement that includes both methoxy and dimethylphenoxy groups. These structural components contribute to its potential interactions with various biological targets.

Biological Activity Overview

Research indicates that this compound exhibits significant biological activities, including:

  • Antimicrobial Properties : Various studies have highlighted its effectiveness against a range of microbial pathogens.
  • Enzyme Inhibition : It has been shown to inhibit key enzymes such as α-glucosidase and acetylcholinesterase, which are crucial in metabolic pathways and neurological functions respectively.
  • Anticancer Activity : Some derivatives of similar compounds have demonstrated cytotoxic effects against cancer cell lines.

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors in biological systems. The mechanism involves:

  • Binding Affinity : Molecular docking studies suggest that the compound effectively binds to various enzymes, modulating their activity.
  • Inhibition of Signaling Pathways : By inhibiting enzyme activity or receptor binding, the compound can alter physiological processes.

Case Studies

  • Enzyme Inhibition Studies :
    • A study demonstrated that similar acetamides exhibit substantial inhibitory activity against α-glucosidase, suggesting potential applications in managing diabetes by slowing carbohydrate absorption.
  • Antimicrobial Activity :
    • Research on structurally related compounds revealed significant antimicrobial effects against both Gram-positive and Gram-negative bacteria. The mechanism was linked to disruption of bacterial cell wall synthesis.
  • Cytotoxicity Against Cancer Cells :
    • In vitro assays indicated that derivatives of this compound displayed cytotoxic effects on various cancer cell lines. The most potent derivatives showed IC50 values in the low micromolar range .

Comparative Biological Activity of Related Compounds

Compound NameAntimicrobial Activity (MIC µg/mL)α-Glucosidase Inhibition (%)Cytotoxicity (IC50 µM)
This compound87515
Similar Acetamide Derivative A168220
Similar Acetamide Derivative B126530

Properties

IUPAC Name

N-(2,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21NO4/c1-12-5-8-16(13(2)9-12)23-11-18(20)19-15-7-6-14(21-3)10-17(15)22-4/h5-10H,11H2,1-4H3,(H,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YDCGZJXGZTYWHP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)OC)OC)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21NO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

423151-85-3
Record name N-(2,4-DIMETHOXYPHENYL)-2-(2,4-DIMETHYLPHENOXY)ACETAMIDE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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